Cas no 898779-38-9 (2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone)

• Product Name: 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone
• CAS No: 898779-38-9
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• MDL: MFCD03843838
• CID: 876400
• PubChem ID: 24726452
• Update Time: 2025-10-25

2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-3-(3,4-dimethylphenyl)propan-1-one
• 2',5'-DIMETHYL-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
• DTXSID80644845
• 898779-38-9
• MFCD03843838
• AKOS016022234
• 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone

• MDL： MFCD03843838
• Inchi： 1S/C19H22O/c1-13-5-6-15(3)18(11-13)19(20)10-9-17-8-7-14(2)16(4)12-17/h5-8,11-12H,9-10H2,1-4H3
• InChI Key： GRJJJIMYBIQSRW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)CCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 266.16700
• Monoisotopic Mass: 266.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.73570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone

Introduction to 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898779-38-9)

2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone, with the CAS number 898779-38-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex aromatic and aliphatic moieties, which contribute to its diverse chemical properties and reactivity.

The molecular formula of 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is C₁₆H₁₈O, and it has a molecular weight of approximately 226.31 g/mol. The compound features a propiophenone core with additional methyl substituents on both the phenyl and propiophenone rings. These substituents play a crucial role in modulating the compound's electronic and steric properties, making it an interesting subject for both academic research and industrial applications.

In the realm of pharmaceutical research, 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in neurodegenerative disorders. This finding suggests that 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone could serve as a valuable starting point for the development of novel therapeutic agents.

Beyond its pharmaceutical applications, 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone has also been investigated for its potential use in materials science. The compound's aromatic structure and functional groups make it suitable for the synthesis of advanced polymers and coatings. A research team from the University of California, Berkeley, demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. These findings open up new avenues for the development of high-performance materials with applications in electronics, automotive, and aerospace industries.

The synthesis of 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by alkylations or direct coupling reactions using transition metal catalysts. Advances in catalytic methods have significantly improved the efficiency and sustainability of these syntheses, making it more feasible to produce this compound on a larger scale.

In terms of safety and handling, while 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and storing the compound in well-ventilated areas away from incompatible materials.

The environmental impact of 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential effects on aquatic ecosystems. Preliminary data suggest that the compound has low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. However, further investigations are needed to fully understand its environmental fate and behavior.

In conclusion, 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898779-38-9) is a versatile organic compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.